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Analysis, and Applications

Authored by: Gemini, Senior Application Scientist
Abstract: (1R,3R)-3-Aminocyclohexanol hydrochloride is a pivotal chiral building block in

modern medicinal chemistry and pharmaceutical development. Its rigid cyclohexane scaffold,

combined with the specific trans stereochemical arrangement of its amino and hydroxyl

functionalities, offers a unique platform for synthesizing complex, biologically active molecules.

This guide provides a comprehensive overview of the core physical and chemical

characteristics of (1R,3R)-3-aminocyclohexanol hydrochloride, outlines robust analytical

methodologies for its characterization, and explores its applications in drug discovery. The

content herein is curated for researchers, chemists, and professionals in the field of drug

development, offering both foundational knowledge and practical insights.

Core Chemical Identity and Structural Properties
(1R,3R)-3-Aminocyclohexanol hydrochloride is the hydrochloride salt of a specific

stereoisomer of 3-aminocyclohexanol. The "(1R,3R)" designation defines the absolute

configuration at the two chiral centers, C1 (bearing the hydroxyl group) and C3 (bearing the

amino group). This specific stereochemistry results in a trans relationship between the two

functional groups, which dictates their spatial orientation and subsequent reactivity. In its most
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stable chair conformation, both the hydroxyl and amino groups occupy equatorial positions,

minimizing steric hindrance.

The hydrochloride salt form enhances the compound's stability and improves its solubility in

polar solvents, making it more amenable to handling and use in various reaction conditions.[1]

Property Value Source(s)

IUPAC Name
(1R,3R)-3-aminocyclohexan-1-

ol hydrochloride
[2]

Synonyms
trans-3-Aminocyclohexanol

hydrochloride
[3][4]

CAS Number 1817645-57-0 [2][5][6]

Molecular Formula C₆H₁₄ClNO [5][6]

Molecular Weight 151.63 g/mol [5][6]

SMILES
O[C@H]1C--INVALID-LINK--N.

[H]Cl
[5]

Physicochemical Characteristics
The physical properties of (1R,3R)-3-aminocyclohexanol hydrochloride are critical for its

storage, handling, and application in synthesis.
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Property Description Source(s)

Appearance
Typically an off-white to pale

brown solid or powder.
[7]

Solubility

Enhanced solubility in polar

solvents due to the

hydrochloride salt.[1] Soluble

in water and methanol.[7]

[1][7]

Melting Point

Specific data for this isomer is

not consistently reported;

however, related trans-

aminocyclohexanol

hydrochlorides melt in the

range of 168-227°C,

suggesting similar thermal

behavior.[1]

[1]

Storage

Should be stored in a well-

ventilated, dry place under an

inert atmosphere, often at

refrigerated temperatures (2-

8°C or 4°C).[4][5][6][8]

[4][5][6][8]

Synthesis and Stereochemical Control
The synthesis of specific stereoisomers like (1R,3R)-3-aminocyclohexanol is a non-trivial

challenge that underscores the importance of stereoselective synthesis in modern organic

chemistry. One established method involves the diastereoselective reduction of β-

enaminoketones.[9] This approach allows for the controlled formation of the desired

stereocenters.

A generalized workflow for such a synthesis is as follows:

Enaminoketone Formation: A 1,3-cyclohexanedione derivative is condensed with a chiral

amine (e.g., (S)-α-methylbenzylamine) to form a chiral β-enaminoketone.[9]
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Diastereoselective Reduction: The enaminoketone is then reduced. The choice of reducing

agent and reaction conditions is critical for controlling the stereochemical outcome, yielding

the desired diastereomer of the amino alcohol.[9]

Deprotection & Salt Formation: Subsequent removal of the chiral auxiliary and treatment with

hydrochloric acid yields the target (1R,3R)-3-aminocyclohexanol hydrochloride.

1,3-Cyclohexanedione Derivative

Chiral β-Enaminoketone

Chiral Amine

Diastereoselective Reduction

Reducing Agent

Protected trans-Amino Alcohol

Deprotection & HCl Treatment

(1R,3R)-3-Aminocyclohexanol HCl

Click to download full resolution via product page

Caption: Generalized synthetic workflow for (1R,3R)-3-aminocyclohexanol HCl.

Analytical Characterization Workflow
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Ensuring the identity, purity, and stereochemical integrity of (1R,3R)-3-aminocyclohexanol
hydrochloride is paramount. A multi-step analytical workflow is typically employed.

Identity Confirmation

Purity Assessment Stereochemical Integrity

NMR Spectroscopy
(¹H, ¹³C)

HPLC-UV/ELSD
(Purity Assay)Mass Spectrometry

(MS)

Chiral HPLC
If Purity ≥97%

Click to download full resolution via product page

Caption: Standard analytical workflow for compound characterization.

Protocol: Purity Determination by HPLC
This protocol provides a general method for assessing the purity of (1R,3R)-3-
aminocyclohexanol hydrochloride. Due to the lack of a strong UV chromophore,

derivatization or the use of a universal detector like an Evaporative Light Scattering Detector

(ELSD) is often necessary.

Objective: To determine the chemical purity of the sample by High-Performance Liquid

Chromatography (HPLC).

Materials:

(1R,3R)-3-aminocyclohexanol hydrochloride sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)
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HPLC system with UV or ELSD detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Sample Preparation:

Accurately weigh approximately 10 mg of the sample.

Dissolve in 10 mL of Mobile Phase A to create a 1 mg/mL stock solution.

HPLC Conditions:

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detector: UV at 210 nm (for end-absorption) or ELSD

Gradient Program:

0-2 min: 5% B

2-15 min: 5% to 95% B

15-18 min: 95% B

18-18.1 min: 95% to 5% B
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18.1-25 min: 5% B (re-equilibration)

Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the area percentage of the main peak relative to the total area of all peaks to

determine the purity.

Trustworthiness Note: This protocol's validity relies on proper system suitability tests (e.g.,

injection precision, resolution) and method validation to ensure accuracy and reproducibility.

Applications in Drug Discovery
(1R,3R)-3-Aminocyclohexanol hydrochloride is not a therapeutic agent itself but a crucial

chiral intermediate. Its rigid structure and defined stereochemistry are exploited to confer

specific three-dimensional conformations to target molecules, which is critical for selective

binding to biological targets like enzymes or receptors.

Scaffold for Bioactive Molecules: It serves as a foundational piece in the synthesis of novel

pharmaceutical compounds. Its bifunctional nature (amino and hydroxyl groups) allows for

diverse chemical modifications.

Analgesics and Anti-inflammatory Agents: The aminocyclohexanol motif is found in various

compounds investigated for analgesic and anti-inflammatory properties.[10]

TRPV1 Antagonists: It has been used as a reactant in the preparation of isoxazole

carboxamide compounds, which are potent and orally active antagonists of the TRPV1

(Transient Receptor Potential Vanilloid 1) channel, a target for pain relief.[7]

Asymmetric Synthesis: The compound can act as a chiral auxiliary, guiding the

stereochemical course of a reaction to produce a single desired enantiomer of a more

complex molecule.[10]

Safety, Handling, and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure laboratory safety.
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Hazard Identification:

Causes skin irritation (H315).[11][12]

Causes serious eye irritation (H319).[11][12]

May cause respiratory irritation (H335).[11][12]

Harmful if swallowed (H302).[12]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[13][14][15]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust.[13][14]

Handling: Avoid breathing dust.[2] Wash hands thoroughly after handling.[13][14] Avoid

contact with skin, eyes, and clothing.

Storage Recommendations:

Container: Keep the container tightly closed in a dry and well-ventilated place.[13]

Conditions: Store under an inert atmosphere.[7] Recommended storage is often in a

refrigerator (2-8°C) to ensure long-term stability.[4][8]

Conclusion
(1R,3R)-3-Aminocyclohexanol hydrochloride is a high-value chemical entity whose utility is

defined by its precise stereochemistry. Its physical stability as a hydrochloride salt, combined

with the synthetic versatility offered by its trans-1,3-amino alcohol structure, makes it an

indispensable tool for medicinal chemists. A thorough understanding of its properties, analytical

characterization, and safe handling is fundamental to leveraging its full potential in the

development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6334123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6334123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

